- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Amadis Chemical Company Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Isoquinolines and derivatives
Isoquinolines and their derivatives are a class of aromatic nitrogen-containing heterocyclic compounds with diverse structural characteristics and extensive applications in various fields, including pharmaceuticals, agriculture, and materials science. These compounds are derived from the parent molecule isoquinoline, which features a five-membered ring fused to an eight-membered ring, both containing a nitrogen atom.
Isoquinolines exhibit notable pharmacological properties due to their ability to interact with numerous biological targets, making them valuable in drug discovery efforts. For instance, they have been identified as potential inhibitors of various enzymes and receptors involved in cancer therapy, pain management, and anti-inflammatory treatments. Additionally, certain isoquinoline derivatives show promising effects against microbial infections and parasitic diseases.
In the agricultural sector, isoquinolines and their analogues are explored for their pesticidal activities. Their unique structural features enable these compounds to interfere with key biological processes of pests, leading to effective control strategies without significant environmental impact.
Moreover, in materials science, isoquinoline derivatives have garnered attention due to their potential applications as conductive polymers or dopants in organic electronics. The flexible and tunable nature of the isoquinoline backbone allows for tailoring specific properties suitable for various technological advancements.
Overall, the versatility and adaptability of isoquinolines and their derivatives make them indispensable tools across multiple disciplines within the chemical industry.
-
Dihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical SynthesisDihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical Synthesis Dihydroxyacetone (DHA) is a three-carbon sugar derivative that plays a crucial role in various biochemical pathways and has found significant applications in chemical biopharmaceutical synthesis. This molecule serves as an essential precursor in the biosynthesis of lipids, carbohydrates, and other biomolecules, making it...
-
Crystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical BiopharmaceuticalsCrystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical Biopharmaceuticals Introduction to the Compound The compound 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride (hereafter referred to as "the compound") represents a novel entity in the field of...
-
Pyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and ApplicationsPyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and Applications Introduction to Pyridine-3-Carbonitrile Based Compounds Pyridine-3-carbonitrile derivatives have emerged as a promising class of chemical biopharmaceuticals due to their unique structural features and versatile pharmacological properties. These compounds, characterized by the presence of a cyano group at...
-
Dihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic PotentialDihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic Potential Dihydropyridine-based compounds have emerged as a significant class of molecules with diverse applications in pharmaceuticals and biomedicine. These compounds are characterized by their unique chemical structure, which combines the features of pyridine derivatives and...
-
Biopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery SystemsBiopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery Systems Zirconium(IV) oxide, also known as zirconia, has emerged as a promising material in the field of biopharmaceuticals due to its unique chemical and physical properties. Its applications span various drug delivery systems, including controlled release formulations, bioadhesives, and biomedical coatings....
